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For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyl methanesulfonate (AMS) is a reactive ester of methanesulfonic acid with the chemical

formula C₄H₈O₃S.[1] It is recognized for its role as an alkylating agent in organic synthesis,

enabling the introduction of the allyl group into various molecules.[1] Understanding the

solubility of allyl methanesulfonate in organic solvents is paramount for its effective use in

synthesis, purification, and various pharmaceutical applications. This technical guide provides a

comprehensive overview of the current knowledge on the solubility of allyl methanesulfonate
in common organic solvents, detailed experimental protocols for solubility determination, and a

summary of its key chemical reactions.

Core Physical and Chemical Properties
Allyl methanesulfonate is a colorless liquid with a pungent odor.[2] It is a member of the

methanesulfonate ester class, known for their utility in diverse chemical transformations.[1]

Table 1: Physical and Chemical Properties of Allyl Methanesulfonate
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Property Value Reference

Molecular Formula C₄H₈O₃S [1]

Molecular Weight 136.17 g/mol [1]

Boiling Point 220.45°C (rough estimate) [2]

Flash Point 93.6°C [2]

Density 1.283 g/cm³ (estimate) [2]

Vapor Pressure 0.0962 mmHg at 25°C [2]

Refractive Index 1.4640 (estimate) [2]

Solubility of Allyl Methanesulfonate in Organic
Solvents
Available literature indicates that allyl methanesulfonate exhibits good solubility in common

organic solvents, particularly alcohols and ethers, while its solubility in water is limited.[1]

However, specific quantitative solubility data (e.g., g/100 mL or mol/L at a given temperature) is

not readily available in published peer-reviewed articles or chemical databases. The following

table summarizes the qualitative solubility information.

Table 2: Qualitative Solubility of Allyl Methanesulfonate

Solvent Qualitative Solubility Reference

Alcohols (e.g., Methanol,

Ethanol)
Good solubility [1]

Ethers (e.g., Diethyl ether) Good solubility [1]

Water Limited solubility [1]

The lack of precise quantitative data underscores the necessity for experimental determination

of solubility for specific applications.
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Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

compound like allyl methanesulfonate in an organic solvent. This method is based on the

principle of preparing a saturated solution and determining the concentration of the solute.

Objective: To determine the solubility of allyl methanesulfonate in a specific organic solvent at

a given temperature.

Materials:

Allyl methanesulfonate

Selected organic solvent (e.g., methanol, ethanol, acetone, dichloromethane)

Analytical balance

Volumetric flasks

Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Syringe filters (chemically compatible with the solvent)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of allyl methanesulfonate to a known volume of the selected

organic solvent in a sealed container (e.g., a screw-cap vial). The excess solid ensures

that the solution becomes saturated.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.
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Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached and the solution is saturated.

Sample Collection and Preparation:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter to remove any

suspended solid particles. This step is critical to prevent overestimation of the solubility.

Dilute the filtered, saturated solution with a known volume of the same solvent to a

concentration suitable for analysis.

Quantitative Analysis:

Analyze the diluted solution using a calibrated HPLC or GC method to determine the

concentration of allyl methanesulfonate.

Prepare a series of standard solutions of allyl methanesulfonate of known

concentrations in the same solvent.

Generate a calibration curve by plotting the analytical response (e.g., peak area) against

the concentration of the standard solutions.

From the calibration curve, determine the concentration of allyl methanesulfonate in the

diluted sample.

Calculation of Solubility:

Calculate the concentration of allyl methanesulfonate in the original saturated solution,

taking into account the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

The following diagram illustrates the general workflow for this experimental protocol.
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Preparation of Saturated Solution

Sample Collection

Quantitative Analysis

Solubility Calculation

Add excess Allyl Methanesulfonate to solvent

Equilibrate at constant temperature with agitation

Allow solid to settle

Withdraw supernatant

Filter supernatant

Dilute filtered solution

Analyze by HPLC or GC

Determine concentration from calibration curve

Calculate concentration in saturated solution

Express solubility in desired units

Click to download full resolution via product page

A generalized workflow for the experimental determination of solubility.
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Synthesis and Key Reactions of Allyl
Methanesulfonate
Allyl methanesulfonate is typically synthesized by the reaction of allyl alcohol with

methanesulfonyl chloride in the presence of a base. This reaction is a standard method for the

formation of sulfonate esters.

The following diagram illustrates the general synthesis pathway.

Allyl Alcohol

Allyl MethanesulfonateMethanesulfonyl Chloride

Base (e.g., Triethylamine)

Click to download full resolution via product page

Synthesis of Allyl Methanesulfonate.

Due to the good leaving group nature of the methanesulfonate group, allyl methanesulfonate
readily participates in nucleophilic substitution reactions. This reactivity is fundamental to its

application in organic synthesis for the introduction of the allyl group.

The diagram below depicts a generalized nucleophilic substitution reaction involving allyl
methanesulfonate.

Allyl Methanesulfonate

Allyl-Nu

Methanesulfonate (MsO⁻)

Nucleophile (Nu⁻)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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